Cas no 50459-35-3 (Bicyclo[3.2.0]heptan-2-one, 5-methyl-)

• Product Name: Bicyclo[3.2.0]heptan-2-one, 5-methyl-
• CAS No: 50459-35-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 364852
• PubChem ID: 10997026
• Update Time: 2025-04-19

Bicyclo[3.2.0]heptan-2-one, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptan-2-one, 5-methyl-
• 5-methylbicyclo[3.2.0]heptan-2-one
• 50459-35-3
• DTXSID00451139

• Inchi： 1S/C8H12O/c1-8-4-2-6(8)7(9)3-5-8/h6H,2-5H2,1H3
• InChI Key： CENJLQWZLXMSIR-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C)CCC21

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07